Cas no 842140-75-4 (3,5-Difluoro-3'-methylbenzhydrol)

• Product Name: 3,5-Difluoro-3'-methylbenzhydrol
• CAS No: 842140-75-4
• MDL: MFCD06201270
• CID: 4659939
• Update Time: 2025-07-25

3,5-Difluoro-3'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-3'-methylbenzhydrol

• MDL： MFCD06201270
• Inchi： InChI=1S/C14H12F2O/c1-9-3-2-4-10(5-9)14(17)11-6-12(15)8-13(16)7-11/h2-8,14,17H,1H3
• InChI Key： WUWLUIFUVAJVMB-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(C2=CC(=CC(=C2)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

3,5-Difluoro-3'-methylbenzhydrol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,5-Difluoro-3'-methylbenzhydrol

Introduction to 3,5-Difluoro-3'-methylbenzhydrol (CAS No. 842140-75-4) in Modern Chemical and Pharmaceutical Research

3,5-Difluoro-3'-methylbenzhydrol (CAS No. 842140-75-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. The presence of fluorine atoms at the 3 and 5 positions, combined with a methyl group at the 3'-position, imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The compound belongs to the benzhydrol class, characterized by a benzene ring linked to a hydroxyl-substituted benzene ring through a methylene bridge. The introduction of fluorine atoms into this framework enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the methyl group at the 3'-position further modulates its electronic distribution, influencing its interactions with biological targets.

In recent years, 3,5-Difluoro-3'-methylbenzhydrol has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif is particularly relevant in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The fluorinated aromatic core provides a rigid scaffold that can be further functionalized to achieve high binding affinity to protein targets.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have leveraged its structure to develop novel analogs with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that fluorinated benzhydrol derivatives exhibit improved solubility and reduced clearance rates in vivo, attributes that are highly desirable for drug candidates.

The synthesis of 3,5-Difluoro-3'-methylbenzhydrol typically involves multi-step organic transformations, including fluorination reactions and Grignard additions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Recent advancements in catalytic fluorination have further streamlined its production, making it more accessible for industrial-scale synthesis.

From a material science perspective, 3,5-Difluoro-3'-methylbenzhydrol has been investigated for its electronic properties. Its conjugated system and electron-withdrawing fluorine substituents make it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo charge transfer reactions under specific conditions has been explored in designing novel optoelectronic materials.

The biological activity of 3,5-Difluoro-3'-methylbenzhydrol has been extensively studied in recent research publications. In vitro assays have revealed that certain derivatives exhibit inhibitory effects on enzymes involved in cancer progression. For example, modifications at the 3'-position have been shown to enhance binding affinity to tyrosine kinases, which are overexpressed in many solid tumors. These findings highlight the compound's potential as a lead molecule for developing targeted therapies.

Moreover, computational studies have been instrumental in understanding the mechanistic aspects of 3,5-Difluoro-3'-methylbenzhydrol's interactions with biological targets. Molecular docking simulations have predicted favorable binding modes with protein receptors, providing insights into structure-activity relationships. These computational approaches have accelerated the design process by allowing rapid screening of virtual libraries of analogs.

The environmental impact of using fluorinated compounds has also been a point of discussion. While fluorine atoms enhance drug efficacy and stability, their persistence in the environment raises concerns about long-term ecological effects. However, ongoing research focuses on developing greener synthetic routes that minimize waste and reduce environmental footprint without compromising performance.

In conclusion,3,5-Difluoro-3'-methylbenzhydrol (CAS No.842140-75-4) represents a versatile building block with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive candidate for drug development and material innovation. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in advancing scientific and technological progress.